Cas no 1803729-73-8 (2-(3-Bromopropyl)-5-hydroxymandelic acid)

• Product Name: 2-(3-Bromopropyl)-5-hydroxymandelic acid
• CAS No: 1803729-73-8
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 4939130
• Update Time: 2025-10-31

2-(3-Bromopropyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-5-hydroxymandelic acid

• Inchi： 1S/C11H13BrO4/c12-5-1-2-7-3-4-8(13)6-9(7)10(14)11(15)16/h3-4,6,10,13-14H,1-2,5H2,(H,15,16)
• InChI Key： LYJMAAOZCZWWJT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1C(C(=O)O)O)O

Computed Properties

• Exact Mass: 287.99972 g/mol
• Monoisotopic Mass: 287.99972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8
• Molecular Weight: 289.12

Additional information on 2-(3-Bromopropyl)-5-hydroxymandelic acid

Research Brief on 2-(3-Bromopropyl)-5-hydroxymandelic acid (CAS: 1803729-73-8): Recent Advances and Applications

2-(3-Bromopropyl)-5-hydroxymandelic acid (CAS: 1803729-73-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brominated hydroxymandelic acid derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its unique chemical properties, synthetic pathways, and biological activities, making it a valuable target for further investigation.

The compound's structural features, including the bromopropyl moiety and hydroxymandelic acid core, contribute to its reactivity and potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of novel pharmaceutical intermediates, with particular attention to its role in creating potential therapeutic agents for neurological and inflammatory disorders. The presence of both the bromine atom and hydroxyl groups offers multiple sites for further chemical modifications, enhancing its versatility in medicinal chemistry applications.

Recent synthetic approaches to 2-(3-Bromopropyl)-5-hydroxymandelic acid have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been applied to develop more sustainable production methods, including catalytic processes and solvent-free reactions. These advancements have made the compound more accessible for research purposes while addressing concerns about chemical waste and energy consumption in pharmaceutical manufacturing.

Biological evaluations of 2-(3-Bromopropyl)-5-hydroxymandelic acid have revealed interesting pharmacological properties. Preliminary studies suggest potential activity as an enzyme modulator, particularly in pathways related to neurotransmitter synthesis and inflammatory mediators. The compound's ability to interact with specific protein targets has prompted investigations into its mechanism of action at the molecular level, using techniques such as X-ray crystallography and molecular docking simulations.

In drug development pipelines, derivatives of 2-(3-Bromopropyl)-5-hydroxymandelic acid are being explored as potential candidates for treating neurodegenerative diseases. The compound's structural similarity to certain endogenous metabolites allows it to potentially cross the blood-brain barrier, making it particularly interesting for central nervous system applications. Current research is focusing on structure-activity relationship studies to optimize its pharmacological profile while minimizing potential side effects.

Analytical characterization of 2-(3-Bromopropyl)-5-hydroxymandelic acid has benefited from recent advancements in spectroscopic techniques. High-resolution mass spectrometry and multidimensional NMR spectroscopy have provided detailed structural information, facilitating quality control in synthesis and ensuring batch-to-batch consistency. These analytical methods have also supported the identification of potential degradation products and impurities, crucial for pharmaceutical applications.

The compound's stability under various conditions has been another area of active research. Studies have examined its behavior in different pH environments, temperature ranges, and light exposure conditions to establish optimal storage and handling protocols. Understanding these stability characteristics is essential for its potential use in pharmaceutical formulations and for ensuring the reliability of experimental results in biological assays.

Future research directions for 2-(3-Bromopropyl)-5-hydroxymandelic acid include expanding its applications in targeted drug delivery systems and exploring its potential as a molecular probe in biochemical studies. The compound's unique combination of functional groups makes it a promising candidate for conjugation with nanoparticles or other drug carriers, potentially enhancing therapeutic efficacy while reducing systemic toxicity.

In conclusion, 2-(3-Bromopropyl)-5-hydroxymandelic acid (CAS: 1803729-73-8) represents an important compound at the intersection of chemical biology and pharmaceutical research. Its diverse applications, from synthetic intermediate to potential therapeutic agent, coupled with recent advancements in its production and characterization, position it as a valuable tool for drug discovery and development. Continued research into this compound and its derivatives will likely yield significant contributions to the field of medicinal chemistry in the coming years.